Cas no 1214790-49-4 (3-2-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid)

3-2-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid structure
1214790-49-4 structure
Product Name:3-2-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid
CAS No:1214790-49-4
MF:C11H9F3O2
MW:230.183173894882
MDL:MFCD13185732
CID:4686447
PubChem ID:19601140
Update Time:2023-11-22

3-2-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-METHYL-4-(TRIFLUOROMETHYL)CINNAMIC ACID
    • Z1796563031
    • 3-[2-methyl-4-(trifluoromethyl)phenyl]prop-2-enoic acid
    • (2E)-3-[2-METHYL-4-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID
    • 3-2-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid
    • MDL: MFCD13185732
    • Inchi: 1S/C11H9F3O2/c1-7-6-9(11(12,13)14)4-2-8(7)3-5-10(15)16/h2-6H,1H3,(H,15,16)
    • InChI Key: FQWLDBCKDYMZPY-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C=CC(=O)O)=C(C)C=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Topological Polar Surface Area: 37.3

3-2-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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3-[2-Methyl-4-(trifluoromethyl)phenyl]prop-2-enoic Acid
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Alichem
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Enamine
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Enamine
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Enamine
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